2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
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Description
2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O3S2 and its molecular weight is 516.63. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
This compound and related molecules serve as precursors in the synthesis of diverse heterocyclic compounds. For instance, thioureido-acetamides are useful for various heterocyclic syntheses through one-pot cascade reactions. These reactions lead to the formation of 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins, demonstrating excellent atom economy and providing access to important heterocycles like imidazo[1,2-c]pyrimidines (J. Schmeyers & G. Kaupp, 2002).
Biological Activities
Compounds derived from similar structures have been synthesized and evaluated for their anti-inflammatory, analgesic, and antimicrobial activities. Novel benzodifuranyl derivatives, for example, have shown promising cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activities, along with significant analgesic and anti-inflammatory effects (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020). Additionally, various heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against Spodoptera littoralis, indicating potential applications in agricultural pest control (A. Fadda et al., 2017).
Antimicrobial and Antifungal Activity
Some novel phthalazinone derivatives have been synthesized and shown good antibacterial activities, highlighting the potential of these compounds in developing new antimicrobial agents (Fatehia & K. Mohamed, 2010). Similarly, benzothiazole pyrimidine derivatives have been synthesized and screened for their antibacterial and antifungal activities, with several compounds exhibiting excellent in vitro activity against various pathogens (S. Maddila et al., 2016).
Properties
IUPAC Name |
2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O3S2/c1-18-12-13-22(19(2)14-18)29-25(32)17-35-27-28-15-24-26(30-27)21-10-6-7-11-23(21)31(36(24,33)34)16-20-8-4-3-5-9-20/h3-15H,16-17H2,1-2H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTHZNYIOGADMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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